Cas no 476297-61-7 (N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide
• CAS No: 476297-61-7
• MF: C₁₅H₁₁FN₂OS
• MW: 286.324045419693
• CID: 5928956
• PubChem ID: 1396792
• Update Time: 2025-11-02

N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide
• N-(6-fluorobenzo[d]thiazol-2-yl)-4-methylbenzamide
• Benzamide, N-(6-fluoro-2-benzothiazolyl)-4-methyl-
• 476297-61-7
• Z27969898
• CCG-298261
• AKOS002856066
• F0412-0006
• Oprea1_206473

• Inchi： 1S/C15H11FN2OS/c1-9-2-4-10(5-3-9)14(19)18-15-17-12-7-6-11(16)8-13(12)20-15/h2-8H,1H3,(H,17,18,19)
• InChI Key： LUYVJKUFQYQXEO-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(F)C=C2S1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 286.05761231g/mol
• Monoisotopic Mass: 286.05761231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• pka: 9.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide

Comprehensive Overview of N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide (CAS No. 476297-61-7)

N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide (CAS No. 476297-61-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and benzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide includes a fluoro-substituted benzothiazole ring linked to a 4-methylbenzamide group. This combination enhances its reactivity and binding affinity, making it valuable for studies in medicinal chemistry. The presence of the fluoro group also contributes to its metabolic stability, a critical factor in the design of bioactive molecules.

In recent years, the demand for fluorinated benzothiazole derivatives has surged due to their role in developing novel therapeutics. For instance, compounds like N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide are being investigated for their potential in treating neurological disorders and inflammatory conditions. These applications align with current trends in precision medicine and targeted therapy, which prioritize compounds with high specificity and minimal side effects.

The synthesis of N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide typically involves multi-step organic reactions, including condensation and fluorination processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as these factors are crucial for subsequent biological testing. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound and ensure its quality.

Beyond pharmaceuticals, N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide has potential applications in material science. Its robust aromatic structure and functional groups make it a candidate for developing advanced polymers or coatings with unique properties. This versatility underscores the compound's relevance across multiple scientific disciplines.

Market trends indicate a growing interest in benzothiazole-based compounds, driven by their diverse applications and efficacy in research settings. As a result, suppliers and manufacturers are increasingly focusing on producing high-purity N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide to meet the demands of academic and industrial researchers. The compound's CAS No. 476297-61-7 serves as a key identifier in global chemical databases, facilitating its procurement and regulatory compliance.

For researchers seeking reliable data on N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide, it is essential to consult peer-reviewed journals and reputable chemical catalogs. Recent studies highlight its interactions with specific enzymes and receptors, paving the way for innovative therapeutic strategies. Additionally, computational modeling and AI-driven drug discovery platforms are leveraging the structural features of this compound to predict its bioactivity and optimize its design.

In summary, N-(6-fluoro-1,3-benzothiazol-2-yl)-4-methylbenzamide (CAS No. 476297-61-7) represents a compelling area of study in modern chemistry and pharmacology. Its unique properties and broad applicability make it a valuable tool for scientists exploring new frontiers in health and technology. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in science and medicine.